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Compound of Interest

Compound Name: 3-Amino-N-methylbenzamide

CAS No.: 25900-61-2

Cat. No.: B1269001

Get Quote

Introduction: The Foundational Importance of
Characterizing 3-Amino-N-methylbenzamide
3-Amino-N-methylbenzamide is a key chemical intermediate whose utility spans from the

synthesis of high-performance dyes to its role as a building block in the development of novel

pharmaceutical agents.[1][2] Its molecular structure, featuring a primary aromatic amine, a

secondary amide, and a substituted benzene ring, endows it with a versatile reactivity profile.

However, these same functional groups are also susceptible to a variety of chemical

transformations that can impact the compound's purity and stability.

For the researcher, scientist, or drug development professional, an in-depth understanding of a

starting material's integrity is not merely a matter of good practice; it is the bedrock upon which

reliable, reproducible, and safe scientific outcomes are built. Impurities can lead to unforeseen

side reactions, altered biological activity, and erroneous structure-activity relationship (SAR)

conclusions. Similarly, unaccounted-for degradation can compromise the efficacy and safety of

a final product. This guide provides a field-proven framework for assessing the purity and

characterizing the stability of 3-Amino-N-methylbenzamide, grounded in authoritative

analytical principles.
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Table 1: Physicochemical Properties of 3-Amino-N-methylbenzamide[3][4]

Property Value

CAS Number 25900-61-2

Molecular Formula C₈H₁₀N₂O

Molecular Weight 150.18 g/mol

IUPAC Name 3-amino-N-methylbenzamide

Appearance White to light yellow or light red solid/powder

Purity (Typical) >95% to >98% (as per supplier specifications)[5]

Part I: A Multi-Pronged Strategy for Purity
Assessment
The assertion of purity for a chemical entity like 3-Amino-N-methylbenzamide requires more

than a single measurement. It demands a self-validating system of orthogonal analytical

techniques that, together, provide a high-confidence assessment of both identity and purity.

The causality behind this multi-modal approach is simple: a technique that is adept at

quantifying bulk purity, like HPLC, may not be as effective at identifying structurally similar

impurities, a task for which NMR or mass spectrometry is better suited.
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Purity Analysis Workflow

3-Amino-N-methylbenzamide Sample

Primary Assay & Purity
(HPLC-UV)

Quantification

Identity Confirmation
(¹H & ¹³C NMR)

Structure Verification

Molecular Weight Verification
(LC-MS)

Identity Verification

Certificate of Analysis (CoA)
(Purity >98%)

Forced Degradation Workflow

Pristine 3-Amino-N-methylbenzamide

Stress Conditions
(Acid, Base, Heat, Light, Oxidant)

Stability-Indicating HPLC Analysis

Analyze stressed samples

Identify Degradation Products
& Pathways
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Amide Hydrolysis Pathway

3-Amino-N-methylbenzamide

3-Aminobenzoic Acid + Methylamine

 H⁺ or OH⁻ / H₂O 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1269001?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

